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Compound of Interest

2-Fluoro-4-methyl-5-nitrobenzoic
Compound Name: _
acid

Cat. No.: B1343067

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 2-Fluoro-4-methyl-5-nitrobenzoic
acid, including its physicochemical properties and relevant experimental data. Due to the
limited availability of detailed experimental protocols for this specific compound in publicly
accessible literature, this guide also includes methodologies for structurally related compounds
to provide valuable context and procedural insights.

Core Compound Data: 2-Fluoro-4-methyl-5-
nitrobenzoic acid

This section summarizes the key quantitative data for the title compound.

Property Value Source
Molecular Weight 199.14 g/mol [1]
Molecular Formula C8H6FNO4 [1]
CAS Number 753924-40-2 [1]
Storage Temperature -20°C [1]
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Experimental Protocols

While specific experimental protocols for the synthesis of 2-Fluoro-4-methyl-5-nitrobenzoic
acid are not readily available, the synthesis of structurally similar nitrobenzoic acids can
provide a foundational methodology. The following protocol details the synthesis of 2-Fluoro-4-
nitrobenzoic acid from 2-fluoro-4-nitrotoluene, which may be adaptable for the synthesis of the
title compound.

Synthesis of 2-Fluoro-4-nitrobenzoic acid
This protocol is based on the oxidation of 2-fluoro-4-nitrotoluene.
Materials:

e 2-fluoro-4-nitrotoluene

o Potassium permanganate (KMnO4)

o Tetrabutylammonium bromide

e 1N Sodium hydroxide (NaOH)

o Concentrated hydrochloric acid (HCI)

o Celite

e Dichloromethane (CH2CI2)

e Anhydrous sodium sulfate (Na2S04)
Procedure:

e A mixture of 2-fluoro-4-nitrotoluene (0.2 mol), tetrabutylammonium bromide (0.01 mol), and
1.0 L of 1N NaOH is stirred at room temperature.

o Potassium permanganate (20.0 g) is added to the mixture.

o After 10 minutes, the mixture is heated to 95°C with continuous stirring.
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o Additional 30.0 g portions of KMnO4 are added after 2 and 3 hours of heating.
e The reaction is stirred at 95°C for an additional 10 hours.

 After cooling to room temperature, the mixture is filtered through Celite to remove
manganese dioxide (MnO2).

o The filtrate is acidified to a pH of 2 with concentrated hydrochloric acid, leading to the
formation of an off-white precipitate.

e The precipitate is collected via vacuum filtration.

e The crude solid is dissolved in 300 mL of 1N agueous NaOH and then re-acidified to pH 2
with concentrated hydrochloric acid.

e The aqueous mixture is extracted three times with 200 mL of dichloromethane.
e The combined organic extracts are washed twice with 100 mL of 0.1 N aqueous HCI.

e The organic layer is dried over anhydrous Na2S0O4 and concentrated in vacuo to yield 2-
fluoro-4-nitrobenzoic acid as a white crystalline solid.

Data for Structurally Related Compounds

For comparative purposes, this section provides data on compounds structurally similar to 2-
Fluoro-4-methyl-5-nitrobenzoic acid.

Molecular Weight ( . .
Compound Imol ) CAS Number Melting Point (°C)
g/mo

2-Chloro-4-fluoro-5-

) ) ) 219.55 114776-15-7 150-153
nitrobenzoic acid
4-Fluoro-2-methyl-5- )
_ o 199.14 64695-92-7 Not available
nitrobenzoic acid
2-Fluoro-5-
185.11 7304-32-7 142-144

nitrobenzoic acid
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Visualizations

The following diagrams illustrate a general workflow for the synthesis and analysis of
fluoronitrobenzoic acids, based on the available information for related compounds.

General Synthesis Workflow for a Fluoronitrobenzoic Acid
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Caption: A generalized workflow for the synthesis of a fluoronitrobenzoic acid.
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Caption: A typical analytical workflow for the characterization of a synthesized compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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